(5Z)-7-Oxozeaenol
(5Z)-7-Oxozeaenol
Resorcyclic lactone of fungal origin that acts as a potent and selective transforming growth factor-β-activated kinase 1 (TAK1) mitogen-activated protein kinase kinase kinase (MAPKKK) inhibitor (IC50 = 8 nM). Displays > 33-fold and > 62-fold selectivity over MEKK1 and MEKK4 respectively. Inhibits IL-1-induced activation of NF-κB (IC50 = 83 nM) and JNK/p38. Inhibits production of inflammatory mediators, and sensitizes cells to TRAIL- and TNF-α-induced apoptosis in vitro.
Brand Name:
Vulcanchem
CAS No.:
66018-38-0
VCID:
VC0004717
InChI:
SMILES:
Molecular Formula:
C19H22O7
Molecular Weight:
362.37
(5Z)-7-Oxozeaenol
CAS No.: 66018-38-0
Inhibitors
VCID: VC0004717
Molecular Formula: C19H22O7
Molecular Weight: 362.37
| CAS No. | 66018-38-0 |
|---|---|
| Product Name | (5Z)-7-Oxozeaenol |
| Molecular Formula | C19H22O7 |
| Molecular Weight | 362.37 |
| Description | Resorcyclic lactone of fungal origin that acts as a potent and selective transforming growth factor-β-activated kinase 1 (TAK1) mitogen-activated protein kinase kinase kinase (MAPKKK) inhibitor (IC50 = 8 nM). Displays > 33-fold and > 62-fold selectivity over MEKK1 and MEKK4 respectively. Inhibits IL-1-induced activation of NF-κB (IC50 = 83 nM) and JNK/p38. Inhibits production of inflammatory mediators, and sensitizes cells to TRAIL- and TNF-α-induced apoptosis in vitro. |
| Synonyms | (3S,5Z,8S,9S,11E)-3,4,9,10-tetrahydro-8,9,16-trihydroxy-14-methoxy-3-methyl-1H-2-benzoxacyclotetradecin-1,7(8H)-dione |
| Last Modified | Aug 20 2021 |
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